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For Researchers, Scientists, and Drug Development Professionals

Introduction

Meloscandonine is a monomeric indole alkaloid first isolated from the plant Melodinus
scandens Forst. Its molecular formula has been established as C20H20N20:. This technical
guide provides a detailed overview of the known physical and chemical properties of
Meloscandonine, based on primary scientific literature. All quantitative data is presented in
structured tables for clarity, and detailed experimental protocols from the source literature are
provided. Furthermore, this guide includes visualizations of key experimental and structural
concepts using the DOT language for graph visualization.

Physical and Chemical Properties

The physical and chemical properties of Meloscandonine are summarized in the table below.
These have been determined through a combination of crystallographic analysis and other
analytical techniques.
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Property Value Source

Molecular Formula C20H20N202

] Calculated from molecular
Molecular Weight 332.39 g/mol
formula

Sublimes at 270 °C (at 0.01

Melting Point

mm Hg)
Crystal System Orthorhombic
Space Group P212121

a=12.803(5) A, b = 28.99(1)

Unit Cell Dimensions
A, c=9.107(3) A

Molecules per Unit Cell (2) 8

Note: A specific melting point under standard atmospheric pressure has not been reported in
the reviewed literature. The sublimation temperature suggests high thermal stability.
Information on the solubility of Meloscandonine in various solvents is not explicitly detailed in
the primary literature.

Experimental Protocols
Isolation of Meloscandonine from Melodinus scandens

The initial isolation of Meloscandonine was reported by Mehri, Plat, and Potier in 1971. The
general procedure for the extraction and isolation of alkaloids from Melodinus scandens is as
follows. It is important to note that the specific detailed protocol for the separation of

Meloscandonine from the other nine isolated alkaloids is not fully elaborated in the abstract.
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Dried and powdered plant material of
Melodinus scandens

Extraction with a suitable solvent
(e.g., methanol or ethanol)

Concentration of the extract
under reduced pressure

Acid-base patrtitioning to
separate alkaloids

Crude alkaloid mixture

Chromatographic separation
(e.g., column chromatography on silica gel or alumina)

Pure Meloscandonine

Click to download full resolution via product page

A generalized workflow for the isolation of Meloscandonine.

Crystal Preparation for X-ray Crystallography

Crystals of Meloscandonine suitable for X-ray diffraction studies were prepared by

sublimation.

¢ Method: The purified alkaloid was sublimed at a temperature of 270 °C under a reduced
pressure of 0.01 mm of mercury. This process yielded single crystals appropriate for
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structural analysis.

Structure Elucidation by X-ray Crystallography

The crystal structure of Meloscandonine was determined using direct methods and refined by
least-squares procedures.

» Data Collection: 2542 independent reflections were collected using Cu Ka radiation.

 Structure Solution: The structure was solved by direct methods, a common technique for
determining the phases of the structure factors in crystallography.

o Refinement: The structural model was refined using least-squares procedures to a final R-
factor of 0.042. The positions of the hydrogen atoms were located and their parameters were
also refined. The analysis revealed the presence of two independent molecules of
Meloscandonine in the asymmetric unit, which are linked by hydrogen bonds.

Single crystal of Meloscandonine

X-ray diffraction data collection

(Cu Ka radiation)

Structure solution by
direct methods

Least-squares refinement

Final crystal structure of Meloscandonine
(R =0.042)
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Workflow for the crystal structure determination of Meloscandonine.

Spectral Data

Detailed spectral data (*H NMR, 3C NMR, IR, and MS) for Meloscandonine are not fully
available in the readily accessible literature. The primary publications focus on the isolation and
crystal structure. Further research is required to obtain and present a comprehensive set of
spectral data.

Signaling Pathways and Biological Activity

Information regarding the signaling pathways affected by Meloscandonine or its broader
biological activities is not detailed in the foundational literature. Further pharmacological and
biochemical studies are necessary to elucidate its mechanism of action and potential
therapeutic applications.

Conclusion

Meloscandonine is a structurally characterized indole alkaloid from Melodinus scandens.
While its solid-state structure is well-defined, a comprehensive profile of its physical and
chemical properties, including melting point, solubility, and detailed spectral data, remains to be
fully documented in the public domain. This guide serves as a summary of the currently
available technical information and highlights the areas where further research is needed to
fully characterize this natural product for potential drug development and scientific
investigation.

 To cite this document: BenchChem. [Meloscandonine: A Comprehensive Technical Guide to
its Physical and Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1154923#meloscandonine-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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